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Compound of Interest

Compound Name: 2-Bromopropionic acid

Cat. No.: B165285 Get Quote

A Technical Guide to the Safe Handling of 2-
Bromopropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-Bromopropionic acid (CAS No: 598-72-1). The information is compiled from various

Safety Data Sheets (SDS) to ensure a thorough understanding of the potential hazards and the

implementation of appropriate safety measures in a laboratory and drug development setting.

Hazard Identification and Classification
2-Bromopropionic acid is a corrosive and toxic substance that requires careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

clear framework for understanding its primary hazards.

Table 1: GHS Classification for 2-Bromopropionic Acid[1][2]
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2]

Corrosive to Metals Category 1
H290: May be corrosive to

metals[1][3]

Acute Aquatic Hazard Category 3 H402: Harmful to aquatic life[1]

Signal Word: Danger[2][3]

Hazard Pictograms:

corrosive acute toxic

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromopropionic acid is crucial for

safe storage and handling.

Table 2: Physical and Chemical Properties of 2-Bromopropionic Acid
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Property Value

Appearance Colorless to yellow liquid or solid[1][4]

Odor Pungent[5]

Molecular Formula C3H5BrO2[1][3]

Molecular Weight 152.97 g/mol [3]

Boiling Point 203 °C (397.4 °F) at 760 mmHg[3][5]

Flash Point 100 °C (212 °F)[1][4][6]

Specific Gravity 1.650 - 1.70 g/cm³[1][5]

Solubility in Water Soluble[5]

Vapor Pressure 0.1 mmHg @ 25 °C[5]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 2-
Bromopropionic acid to determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specification

Eyes/Face
Safety goggles and face

shield[4]

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US)[2][7]

Skin
Chemical-resistant gloves and

protective clothing[4][5]

Impervious gloves (inspect

before use) and a complete

suit protecting against

chemicals[2][7]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced[4]

[5]. A full-face respirator may

be necessary in certain

situations[2].

Engineering Controls
Engineering controls are the most effective way to minimize exposure.

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood[1][5].

Eyewash Stations and Safety Showers: Facilities storing or utilizing this material should be

equipped with an eyewash facility and a safety shower[4][5].

Handling Procedures
Avoid all personal contact, including inhalation[1].

Do not breathe dust, vapor, mist, or gas[4].

Wash hands thoroughly after handling[2][4].

Do not eat, drink, or smoke when using this product[1][2].
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Use non-sparking tools[2].

Storage Conditions
Store in a cool, dry, well-ventilated area[1][2].

Keep containers tightly closed[1][2][4].

Store in a corrosive-resistant container with a resistant inner liner[1][3].

Store away from incompatible materials and foodstuff containers[1].

Keep refrigerated (Store below 4°C/39°F)[4].

Emergency Procedures
First-Aid Measures
Immediate medical attention is required for all exposure routes.

Table 4: First-Aid Measures for 2-Bromopropionic Acid Exposure
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Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

comfortable position for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical aid

immediately[4][5].

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid

immediately. Wash clothing before reuse[4].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately[4].

Ingestion

If swallowed, do NOT induce vomiting. If victim

is fully conscious, give a cupful of water. Never

give anything by mouth to an unconscious

person. Get medical aid immediately[4].

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation[2]

[3].

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains[2][3].

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth, vermiculite)

and place it in a suitable, closed container for disposal. Use spark-proof tools and explosion-

proof equipment[1][2][5].

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[1][2][4].

Specific Hazards: Combustible material. Heating may cause expansion or decomposition,

leading to violent rupture of containers. Acids may react with metals to produce flammable

hydrogen gas[1]. Hazardous decomposition products include carbon oxides and hydrogen

bromide gas[3][7].

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear[1][4].

Stability and Reactivity
Understanding the chemical stability and reactivity of 2-Bromopropionic acid is essential to

prevent hazardous reactions.

Chemical Stability: Stable under normal temperatures and pressures[5][8].

Conditions to Avoid: Incompatible materials, light, and excess heat[5][9].

Incompatible Materials: Strong oxidizing agents, bases, strong reducing agents, and metals

such as aluminum and magnesium[1][5][7][9]. Contact with alkaline materials liberates

heat[1].

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and hydrogen bromide may be

formed[5][7].

Hazardous Polymerization: Hazardous polymerization will not occur[1][5].

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Harmful or toxic if swallowed[2]. Animal experiments indicate that ingestion of

less than 150 grams may be fatal or cause serious damage to health[1].

Skin Corrosion/Irritation: Causes severe skin burns[1][2].
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Serious Eye Damage/Irritation: Causes serious eye damage[1][2].

Respiratory Tract Irritation: Inhalation can cause chemical burns to the respiratory tract[4].

Ecological Information
Harmful to aquatic organisms[1]. Do not let the product enter drains or waterways[2][5].

Disposal Considerations
Disposal of 2-Bromopropionic acid and its containers must be in accordance with federal,

state, and local regulations[2][5]. The material can be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing[2].

Visualized Logical Relationships
The following diagrams illustrate key safety-related logical flows and relationships for handling

2-Bromopropionic acid.

Exposure Event

Immediate First Aid

Professional Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Flush Skin with Water (15 min)

Eye Contact

Flush Eyes with Water (15 min)

Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid workflow for 2-Bromopropionic acid exposure.
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Incompatible Materials
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Caption: Chemical incompatibilities of 2-Bromopropionic acid.
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Caption: Thermal decomposition pathway of 2-Bromopropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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